Cas no 946263-96-3 (2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

2-Fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide is a specialized sulfonamide derivative featuring a fluorinated benzene ring and a furan-substituted dihydropyridazine core. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators due to its unique structural motifs. The fluorine atom enhances metabolic stability and binding affinity, while the furan and dihydropyridazine moieties contribute to π-stacking interactions and hydrogen bonding capabilities. Its well-defined synthetic route allows for further derivatization, making it valuable for structure-activity relationship studies in drug discovery. Suitable for research applications requiring precise molecular targeting.
2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide structure
946263-96-3 structure
Product Name:2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
CAS No:946263-96-3
MF:C16H14FN3O4S
MW:363.36346578598
CID:5799213
Update Time:2025-08-05

2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2-fluoro-N-[2-[3-(2-furanyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
    • 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
    • Inchi: 1S/C16H14FN3O4S/c17-12-4-1-2-6-15(12)25(22,23)18-9-10-20-16(21)8-7-13(19-20)14-5-3-11-24-14/h1-8,11,18H,9-10H2
    • InChI Key: RQCWMSSTLKPZEG-UHFFFAOYSA-N
    • SMILES: C1(S(NCCN2N=C(C3=CC=CO3)C=CC2=O)(=O)=O)=CC=CC=C1F

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 534.8±60.0 °C(Predicted)
  • pka: 10.21±0.40(Predicted)

2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2341-0024-2μmol
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2341-0024-5μmol
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2341-0024-10μmol
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2341-0024-20μmol
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2341-0024-1mg
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2341-0024-2mg
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2341-0024-3mg
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2341-0024-4mg
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2341-0024-5mg
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2341-0024-10mg
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
946263-96-3 90%+
10mg
$79.0 2023-05-16

Additional information on 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

Recent Advances in the Study of 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS: 946263-96-3)

The compound 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS: 946263-96-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide, which combine a furan ring, a pyridazinone core, and a sulfonamide moiety. These structural elements are known to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's yield and purity.

In vitro and in vivo studies have demonstrated promising results for this compound, particularly in the context of inflammatory and oncological diseases. For instance, recent findings indicate that 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These effects suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, the compound has shown selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that its anti-proliferative effects may be mediated through the induction of apoptosis and cell cycle arrest. These findings are supported by data from high-throughput screening assays and molecular docking studies, which highlight the compound's affinity for specific protein targets involved in cell survival and proliferation.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications and formulation strategies to enhance the compound's pharmacokinetic properties.

In conclusion, 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its therapeutic potential.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司